![molecular formula C15H14N2O B1296870 (2-Aminophenyl)(indolin-1-yl)methanone CAS No. 21859-87-0](/img/structure/B1296870.png)
(2-Aminophenyl)(indolin-1-yl)methanone
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Overview
Description
“(2-Aminophenyl)(indolin-1-yl)methanone”, also known as AIM, is an organic compound with the molecular formula C15H14N2O . It has gained significant importance in scientific research due to its potential applications in various fields.
Synthesis Analysis
A visible-light-induced mild, transition metal, base, and photocatalyst-free green protocol has been developed for the synthesis of tryptanthrin and its derivatives . This reaction is compatible with a wide range of substrates with good to high yields .Molecular Structure Analysis
The molecular structure of AIM consists of a methanone group attached to an aminophenyl group and an indolin-1-yl group . The average mass of this compound is 238.285 Da .Scientific Research Applications
Antiviral Activity
Indole derivatives have been reported to show antiviral activity. For instance, 6-Amino-4-substitutedalkyl-1H-indole-2-substitutedcarboxylate derivatives were prepared and reported as antiviral agents .
Anti-inflammatory Activity
Indole derivatives can also exhibit anti-inflammatory properties. This makes them potentially useful in the treatment of conditions characterized by inflammation .
Anticancer Activity
Indole derivatives have shown promise in the field of oncology. Their anticancer activity could make them valuable in the development of new cancer treatments .
Anti-HIV Activity
Some indole derivatives, such as those mentioned by Kasralikar et al., have been reported to have anti-HIV-1 activity .
Antioxidant Activity
The antioxidant activity of indole derivatives could make them useful in combating oxidative stress, which is implicated in various diseases .
Antimicrobial Activity
Indole derivatives can also have antimicrobial properties, making them potentially useful in the treatment of various infections .
Antitubercular Activity
Indole derivatives have been found to possess antitubercular activities, which could be beneficial in the treatment of tuberculosis .
Antidiabetic Activity
Indole derivatives can also exhibit antidiabetic properties, potentially making them useful in the management of diabetes .
Mechanism of Action
Target of Action
It’s known that indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors . These receptors are involved in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Mode of Action
For instance, some indole derivatives have been reported to show inhibitory activity against influenza A .
Biochemical Pathways
Indole derivatives are known to influence a variety of biochemical pathways due to their broad-spectrum biological activities . For example, some indole derivatives have been reported to exhibit antiviral activity, suggesting they may interfere with viral replication pathways .
Result of Action
Given the broad range of biological activities associated with indole derivatives, it can be inferred that the compound may have diverse effects at the molecular and cellular levels .
properties
IUPAC Name |
(2-aminophenyl)-(2,3-dihydroindol-1-yl)methanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N2O/c16-13-7-3-2-6-12(13)15(18)17-10-9-11-5-1-4-8-14(11)17/h1-8H,9-10,16H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WBIVLKJODIOWTB-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C2=CC=CC=C21)C(=O)C3=CC=CC=C3N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50341970 |
Source
|
Record name | (2-Aminophenyl)(indolin-1-yl)methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50341970 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
238.28 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>35.7 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID49645255 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
(2-Aminophenyl)(indolin-1-yl)methanone | |
CAS RN |
21859-87-0 |
Source
|
Record name | (2-Aminophenyl)(indolin-1-yl)methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50341970 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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